2-(Difluoromethyl)-4,4,5-trifluoro-2-(trifluoromethyl)-1,3-dioxolane

• CAS No.: 50607-96-0
• Molecular Formula: C5H2F8O2
• Molecular Weight: 246.05 g/mol
• IUPAC Name: 2-(difluoromethyl)-4,4,5-trifluoro-2-(trifluoromethyl)-1,3-dioxolane
• InChI: InChI=1S/C5H2F8O2/c6-1(7)3(5(11,12)13)14-2(8)4(9,10)15-3/h1-2H
• InChI Key: NOZLZNWSULYPAP-UHFFFAOYSA-N
• Canonical SMILES: C1(C(OC(O1)(C(F)F)C(F)(F)F)(F)F)F

Description

2-(Difluoromethyl)-4,4,5-trifluoro-2-(trifluoromethyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C5H2F8O2 and its molecular weight is 246.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Difluoromethyl-2-trifluoromethyl-1,3-dioxolane (50 g.) was placed in a 500 ml. flask along with 1,2,2-trifluoroperchloroethane (Freon 113) (425 ml.) and the solution cooled to -20° C. The mixture was fluorinated with 20% fluorine in argon at a fluorine rate of 0.1 mole per hour until about 1.5 moles of fluorine were added. An 8° (Centigrade) exotherm was observed during the reaction. The acidic mixture was stirred over K2CO3 until the vapors above the mixture no longer tested strongly acidic. The mixture was filtered and Freon 113 was stripped out of the filtrate, leaving 59 g. of crude product. By preparative chromatography pure 2-difluoromethyl-2-trifluoromethyl-4,4,5-trifluoro-1,3-dioxolane (12 g.) was isolated from the crude material.